Cas no 2138411-26-2 (1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one
• CAS No: 2138411-26-2
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• CID: 5836537
• PubChem ID: 165461534
• Update Time: 2025-05-25

1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138411-26-2
• EN300-746068
• 1-[5-(3-methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one
• 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one

• Inchi： 1S/C10H9NO2S2/c1-6(12)7-3-4-8(14-7)9-5-10(13-2)11-15-9/h3-5H,1-2H3
• InChI Key： XRQIITAPBZUHRB-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1=CC(=NS1)OC

Computed Properties

• Exact Mass: 239.00747088g/mol
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.7Ų

Additional information on 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one

Research Brief on 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one (CAS: 2138411-26-2)

The compound 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one (CAS: 2138411-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The compound's thiazole and thiophene moieties are particularly noteworthy, as these heterocycles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers have employed advanced synthetic techniques, such as Suzuki-Miyaura cross-coupling and palladium-catalyzed reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer progression. Specifically, preliminary data suggest that this compound may target the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. However, further mechanistic studies are required to elucidate its precise mode of action and potential off-target effects.

From a drug development perspective, the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile, are currently under investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one has acceptable oral bioavailability but may require structural modifications to enhance its therapeutic index. Researchers are exploring various derivatives to improve its efficacy and reduce potential toxicity.

In conclusion, 1-[5-(3-Methoxy-1,2-thiazol-5-yl)thiophen-2-yl]ethan-1-one represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and preliminary biological activity warrant further investigation, particularly in the context of oncology and infectious diseases. Future research should focus on optimizing its pharmacological properties and conducting more comprehensive preclinical evaluations to assess its clinical potential.